Cas no 21098-11-3 (8-(4-Chlorobutyl)-8-azaspiro4.5decane-7,9-dione)
8-(4-Chlorobutyl)-8-azaspiro4.5decane-7,9-dione Chemical and Physical Properties
Names and Identifiers
-
- 8-(4-Chlorobutyl)-8-azaspiro[4.5]decane-7,9-dione
- 4-(4-bromophenyl)-4-hydroxycyclohexanone-ethylene ketal
- 4-Hydroxy-4-(p-bromophenyl)cyclohexanone ethylene ketal
- 8-(4-bromo-phenyl)-1,4-dioxa-spiro[4.5]decan-8-ol
- 8-(4-bromophenyl)-1,4-dioxaspiro[4.5]decane-8-ol
- 8-(4-Bromophenyl)-1,4-dioxasprio[4,5]decan-8-ol
- 8-(4-chlorobutyl)-8-azaspiro[4,5]decane-7,9-dione
- 8-(4-chlorobutyl)-8-azaspiro< 4.5> decane-7,9-dione
- AC-13678
- SureCN2385636
- VT52GF46TT
- 8-(4-Chlorobutyl)-8-azaspiro(4.5)decane-7,9-dione
- UNII-VT52GF46TT
- DTXSID301231950
- SCHEMBL7410588
- WAA09811
- 8-Azaspiro(4.5)decane-7,9-dione, 8-(4-chlorobutyl)-
- 8-(4-Chlorobutyl)-8-azaspiro[4.5]-decane-7,9-dione
- DB-307418
- BUSPIRONE HYDROCHLORIDE IMPURITY L [EP IMPURITY]
- 8-(4-Chlorobutyl)-8-azaspiro[4.5]decane-7,9-dione, AldrichCPR
- 8-Azaspiro[4.5]decane-7,9-dione, 8-(4-chlorobutyl)-
- 21098-11-3
- BUSPIRONE HYDROCHLORIDE IMPURITY L (EP IMPURITY)
- 8-(4-Chlorbutyl)-8-azaspiro-[4,5]-decan-7,9-dion
- 8-(4-Chlorbutyl)-8-azaspiro-(4,5)-decan-7,9-dion
- 8-(4-Chlorobutyl)-8-azaspiro4.5decane-7,9-dione
-
- Inchi: 1S/C13H20ClNO2/c14-7-3-4-8-15-11(16)9-13(10-12(15)17)5-1-2-6-13/h1-10H2
- InChI Key: BCNBRBQCDHLCBD-UHFFFAOYSA-N
- SMILES: ClCCCCN1C(CC2(CC1=O)CCCC2)=O
Computed Properties
- Exact Mass: 257.1184
- Monoisotopic Mass: 257.1182566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 37.4Ų
Experimental Properties
- Density: 1.18
- Boiling Point: 429.4°C at 760 mmHg
- Flash Point: 213.5°C
- Refractive Index: 1.527
- PSA: 37.38
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
8-(4-Chlorobutyl)-8-azaspiro4.5decane-7,9-dione Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
8-(4-Chlorobutyl)-8-azaspiro4.5decane-7,9-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C365020-100mg |
8-(4-Chlorobutyl)-8-azaspiro[4.5]decane-7,9-dione |
21098-11-3 | 100mg |
$ 221.00 | 2023-09-08 | ||
| TRC | C365020-1g |
8-(4-Chlorobutyl)-8-azaspiro[4.5]decane-7,9-dione |
21098-11-3 | 1g |
$ 1669.00 | 2023-09-08 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 1078824-2X75MG |
Buspirone Related Compound L |
21098-11-3 | 2x75mg |
¥12360.52 | 2024-12-23 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 1078824-2X75MG |
21098-11-3 | 2X75MG |
¥15211.09 | 2023-01-06 | |||
| SHENG KE LU SI SHENG WU JI SHU | sc-504871-250mg |
8-(4-Chlorobutyl)-8-azaspiro[4.5]decane-7,9-dione, |
21098-11-3 | 250mg |
¥2858.00 | 2023-09-05 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 1078824-2.752x75mg |
Buspirone Related Compound L |
21098-11-3 | 2.752x75mg |
¥10902.39 | 2023-09-09 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-504871-250 mg |
8-(4-Chlorobutyl)-8-azaspiro[4.5]decane-7,9-dione, |
21098-11-3 | 250MG |
¥2,858.00 | 2023-07-11 | ||
| A2B Chem LLC | AF63405-100mg |
8-(4-Chlorobutyl)-8-azaspiro[4.5]decane-7,9-dione |
21098-11-3 | 100mg |
$333.00 | 2024-04-20 | ||
| A2B Chem LLC | AF63405-1g |
8-(4-Chlorobutyl)-8-azaspiro[4.5]decane-7,9-dione |
21098-11-3 | 1g |
$1719.00 | 2024-04-20 |
8-(4-Chlorobutyl)-8-azaspiro4.5decane-7,9-dione Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on 8-(4-Chlorobutyl)-8-azaspiro4.5decane-7,9-dione
8-(4-Chlorobutyl)-8-azaspiro[4.5]decane-7,9-dione (CAS 21098-11-3): A Comprehensive Technical Profile
8-(4-Chlorobutyl)-8-azaspiro[4.5]decane-7,9-dione (CAS 21098-11-3) is a unique spirocyclic compound that has garnered significant attention in pharmaceutical research and specialty chemical applications. This bicyclic structure combines a chlorobutyl side chain with a diketone functional group, creating molecular features that are particularly valuable in modern drug discovery programs.
The compound's spiro[4.5]decane core provides exceptional three-dimensional complexity, making it an attractive scaffold for medicinal chemistry. Researchers have noted that the 8-azaspiro architecture offers improved metabolic stability compared to flat aromatic systems, while the 7,9-dione moiety presents multiple sites for chemical modification. These characteristics explain why CAS 21098-11-3 appears frequently in patent literature as a building block for CNS-active compounds.
Current pharmaceutical trends focusing on GPCR-targeted therapies and neurotransmitter modulators have increased demand for spirocyclic intermediates like 8-(4-Chlorobutyl)-8-azaspiro[4.5]decane-7,9-dione. The compound's ability to cross the blood-brain barrier makes it particularly valuable for developing treatments for neurological conditions, aligning with growing research into neurodegenerative diseases and mental health disorders.
From a synthetic chemistry perspective, the chlorobutyl side chain at position 8 provides an excellent handle for further derivatization through nucleophilic substitution reactions. This feature has made CAS 21098-11-3 popular in parallel synthesis and combinatorial chemistry approaches. Recent publications highlight its use in creating focused libraries for dopamine receptor ligands and sigma receptor modulators.
The compound's physicochemical properties have been carefully characterized. With a molecular weight of 285.78 g/mol, 8-(4-Chlorobutyl)-8-azaspiro[4.5]decane-7,9-dione typically appears as a white to off-white crystalline powder. Its spirocyclic structure contributes to moderate lipophilicity (predicted logP ~2.3), while the diketone group provides points for hydrogen bonding. These balanced properties make it suitable for various formulation approaches in drug development.
Analytical methods for CAS 21098-11-3 quality control have been well-established. HPLC methods using C18 columns with UV detection at 254 nm are commonly employed, while structural confirmation is typically achieved through LC-MS and NMR spectroscopy. The compound shows good stability under standard storage conditions (room temperature, protected from light and moisture), though the chlorobutyl group may require consideration when planning long-term storage.
In the context of green chemistry initiatives, several research groups have developed improved synthetic routes to 8-(4-Chlorobutyl)-8-azaspiro[4.5]decane-7,9-dione that reduce organic solvent use and improve atom economy. These advancements align with the pharmaceutical industry's growing emphasis on sustainable synthesis and process intensification. The compound's versatility as a synthetic intermediate continues to make it relevant in contemporary medicinal chemistry.
The commercial availability of CAS 21098-11-3 has expanded significantly in recent years, with multiple specialty chemical suppliers offering the compound in research quantities. Current market analysis suggests steady growth in demand for such spirocyclic building blocks, particularly from contract research organizations and academic institutions engaged in central nervous system drug discovery programs.
Looking forward, the unique structural features of 8-(4-Chlorobutyl)-8-azaspiro[4.5]decane-7,9-dione position it as a valuable tool in addressing several emerging therapeutic challenges. Its potential applications in developing next-generation neuropharmaceuticals and its utility in fragment-based drug design ensure that this compound will remain an important research chemical for years to come.
21098-11-3 (8-(4-Chlorobutyl)-8-azaspiro4.5decane-7,9-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)